Cas no 1805938-23-1 (4-Bromo-5-cyano-2-(trifluoromethylthio)benzoic acid)

• Product Name: 4-Bromo-5-cyano-2-(trifluoromethylthio)benzoic acid
• CAS No: 1805938-23-1
• MF: C₉H₃BrF₃NO₂S
• MW: 326.089830636978
• CID: 4946448
• Update Time: 2025-05-23

4-Bromo-5-cyano-2-(trifluoromethylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-cyano-2-(trifluoromethylthio)benzoic acid

• Inchi： 1S/C9H3BrF3NO2S/c10-6-2-7(17-9(11,12)13)5(8(15)16)1-4(6)3-14/h1-2H,(H,15,16)
• InChI Key： MABGBIHJTABAFK-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(C(=O)O)=C(C=1)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 354
• XLogP3: 3.6
• Topological Polar Surface Area: 86.4

Additional information on 4-Bromo-5-cyano-2-(trifluoromethylthio)benzoic acid

4-Bromo-5-cyano-2-(trifluoromethylthio)benzoic acid: A Comprehensive Overview

The compound 4-Bromo-5-cyano-2-(trifluoromethylthio)benzoic acid, identified by the CAS number 1805938-23-1, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with bromine, cyano, and trifluoromethylthio groups. The combination of these substituents imparts distinctive chemical properties, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of bromine and cyano groups enhances the compound's ability to interact with biological systems, potentially leading to novel therapeutic applications. Additionally, the trifluoromethylthio group contributes to the compound's stability and solubility, which are critical factors in drug design. Researchers have explored the use of 4-Bromo-5-cyano-2-(trifluoromethylthio)benzoic acid in targeting specific enzymes and receptors, demonstrating promising results in preliminary assays.

In the realm of materials science, this compound has shown potential as a precursor for advanced materials. Its structure allows for easy functionalization, enabling the creation of materials with tailored properties such as enhanced conductivity or mechanical strength. For instance, recent advancements in polymer chemistry have utilized derivatives of 4-Bromo-5-cyano-2-(trifluoromethylthio)benzoic acid to develop high-performance polymers suitable for use in electronic devices and energy storage systems.

The synthesis of 4-Bromo-5-cyano-2-(trifluoromethylthio)benzoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound is accessible for large-scale applications. The use of environmentally friendly reagents and energy-efficient processes has also been a focus in recent studies, aligning with global efforts to promote sustainable chemistry.

Beyond its chemical applications, this compound has garnered attention in analytical chemistry due to its distinct spectroscopic properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize its structure and purity. These studies have provided valuable insights into the compound's behavior under various conditions, further enhancing its utility in research and industry.

In conclusion, 4-Bromo-5-cyano-2-(trifluoromethylthio)benzoic acid, CAS No. 1805938-23-1, stands as a testament to the ingenuity of modern chemical synthesis. Its unique properties and versatile applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an increasingly important role in advancing both scientific knowledge and industrial capabilities.